![molecular formula C20H17FN2O4S B4070595 N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide](/img/structure/B4070595.png)
N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide
Overview
Description
N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide, also known as DAS181, is a novel antiviral drug that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of sialidase inhibitors, which are known to inhibit the activity of neuraminidases, a group of enzymes that are essential for the replication of many viruses.
Mechanism of Action
The mechanism of action of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide involves the inhibition of neuraminidases, which are enzymes that are essential for the release of viral particles from infected cells. By blocking the activity of neuraminidases, this compound prevents the spread of the virus to other cells and reduces the overall viral load in the body. This mechanism of action is unique compared to other antiviral drugs, such as oseltamivir and zanamivir, which target the active site of neuraminidases.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and side effects in preclinical studies, indicating its potential as a safe and effective antiviral drug. In addition, this compound has also been found to have immunomodulatory effects, such as reducing the production of pro-inflammatory cytokines and enhancing the activity of natural killer cells. These effects may contribute to the overall antiviral activity of this compound and its potential as a therapeutic agent for various viral infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide is its broad-spectrum activity against various respiratory viruses, which makes it a promising candidate for the treatment of emerging viral infections. In addition, this compound has a unique mechanism of action that may overcome the limitations of existing antiviral drugs, such as the emergence of drug-resistant strains. However, the synthesis of this compound is complex and requires specialized equipment and expertise, which may limit its availability for lab experiments.
Future Directions
There are several future directions for the research and development of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide. One area of focus is the optimization of the synthesis method to improve the yield and purity of the final product. Another area of interest is the evaluation of this compound in clinical trials for the treatment of various respiratory viral infections. In addition, further studies are needed to elucidate the immunomodulatory effects of this compound and its potential as a therapeutic agent for other immune-related disorders. Finally, the development of new formulations and delivery methods may enhance the efficacy and accessibility of this compound for clinical use.
Conclusion
This compound is a novel antiviral drug that has shown promising results in preclinical studies for the treatment of various respiratory viral infections. Its unique mechanism of action and broad-spectrum activity make it a promising candidate for the development of new antiviral therapies. However, further research is needed to optimize the synthesis method, evaluate its efficacy in clinical trials, and explore its potential as a therapeutic agent for other immune-related disorders.
Scientific Research Applications
N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-5-(2-fluorophenyl)-2-furamide has been extensively studied for its antiviral properties, particularly against influenza viruses and parainfluenza viruses. Several in vitro and in vivo studies have demonstrated the efficacy of this compound in inhibiting the replication of these viruses, as well as reducing the severity of the associated symptoms. In addition, this compound has also shown promising results in preclinical studies against other respiratory viruses, such as respiratory syncytial virus and human metapneumovirus.
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)carbamothioyl]-5-(2-fluorophenyl)furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17FN2O4S/c1-25-12-7-8-15(18(11-12)26-2)22-20(28)23-19(24)17-10-9-16(27-17)13-5-3-4-6-14(13)21/h3-11H,1-2H3,(H2,22,23,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRGYZVQGAGFJBD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=S)NC(=O)C2=CC=C(O2)C3=CC=CC=C3F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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